4-(4-Chlorophenyl)-1H-imidazole

• CAS No.: 35512-29-9
• Product Name: 4-(4-Chlorophenyl)-1H-imidazole
• Molecular Formula: C9H7ClN2
• Molecular Weight: 178.62 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-1H-imidazole
• Standard InChI: InChI=1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
• Standard InChIKey: DVKIFCXVRCGAEE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CN=CN2)Cl
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CN2)Cl
• Appearance: Solid powder
• Description: 4-CPI is an inhibitor of non-active site mutants of cytochrome P450 2B4.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(4-chlorophenyl)imidazole; 4-CPI cpd
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• Last Modified: Nov 11 2021